Cas no 2229578-71-4 (3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine
• CAS No: 2229578-71-4
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5880036
• PubChem ID: 165977504
• Update Time: 2025-05-19

3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine
• 3-[(2,6-difluoro-4-methylphenyl)methyl]-3-methoxyazetidine
• 2229578-71-4
• EN300-1759316

• Inchi： 1S/C12H15F2NO/c1-8-3-10(13)9(11(14)4-8)5-12(16-2)6-15-7-12/h3-4,15H,5-7H2,1-2H3
• InChI Key： GJJOUEVIFYUMEQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1CC1(CNC1)OC)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine

Introduction to 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine (CAS No: 2229578-71-4)

3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine, identified by its CAS number 2229578-71-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of both fluoro and methyl substituents in its aromatic ring system enhances its chemical reactivity and biological profile, making it a promising candidate for further exploration in drug discovery.

The structural features of 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine contribute to its unique properties. The difluoro group introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring. This modification is particularly interesting because fluorine atoms are known to improve metabolic stability and binding affinity in drug molecules. Additionally, the methyl group provides steric hindrance and can influence the compound's interactions with biological targets. The methoxy group at the azetidine ring further enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Azetidine derivatives have been particularly investigated due to their ability to mimic natural amino acids and their potential as scaffolds for drug design. Among these derivatives, 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine stands out due to its unique structural features and reported biological activities. Studies have shown that this compound exhibits promising properties in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer effects.

The anti-inflammatory potential of 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine has been a subject of considerable interest. Research indicates that this compound can inhibit key inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine may help alleviate symptoms associated with inflammatory conditions such as arthritis and inflammatory bowel disease.

Furthermore, the antimicrobial properties of this compound have been explored in several studies. The presence of the fluoro and methyl groups appears to enhance the compound's ability to interact with bacterial cell membranes, leading to increased permeability and cell death. This makes 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine a promising candidate for developing new antibiotics or antimicrobial agents. Additionally, its efficacy against drug-resistant strains of bacteria is an encouraging finding that warrants further investigation.

The anticancer potential of 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine has also been a focus of recent research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by activating intrinsic death pathways. It has been shown to inhibit the activity of survival kinases such as Akt and Erk, which are essential for cancer cell proliferation and survival. Moreover, the compound's ability to disrupt microtubule formation has been observed in certain cancer cell lines, leading to cell cycle arrest and apoptosis.

The synthetic route to 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine involves several key steps that highlight the complexity and precision required in pharmaceutical chemistry. The synthesis typically begins with the preparation of a precursor molecule containing the azetidine ring system. This is followed by functional group transformations that introduce the fluoro, methyl, and methoxy groups at appropriate positions on the aromatic ring. The use of advanced catalytic methods and protecting group strategies ensures high yields and purity of the final product.

In conclusion, 3-(2,6-difluoro-4-methylphenyl)methyl-3-methoxyazetidine (CAS No: 2229578-71-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. The ongoing research into its biological activities underscores its importance as a scaffold for drug discovery. As our understanding of its mechanisms of action continues to grow, so too does its promise as a future treatment option.